Cas no 1805066-92-5 (6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide)

• Product Name: 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide
• CAS No: 1805066-92-5
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4895957
• Update Time: 2025-06-29

6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-5(8(12)14)3-6(7(10)11)13-9(4)15-2/h3,7H,1-2H3,(H2,12,14)
• InChI Key： QAPUTUDIKDXRLY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(N)=O)=C(C)C(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide

Introduction to 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide (CAS No. 1805066-92-5)

6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide (CAS No. 1805066-92-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound belongs to the pyridine derivatives class, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of multiple functional groups, including a difluoromethyl moiety, a methoxy group, and a methylpyridine core, makes this molecule a promising candidate for further exploration in drug discovery.

The difluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, there has been a surge in the investigation of fluorinated compounds due to their ability to fine-tune the pharmacological properties of drug candidates. For instance, studies have shown that the introduction of fluorine atoms can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, making such compounds more suitable for therapeutic applications.

Furthermore, the methoxy group in 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide contributes to the compound's overall electronic distribution and can influence its interactions with biological targets. The methoxy group is commonly found in natural products and pharmaceuticals, where it serves as a key pharmacophore for modulating receptor binding and enhancing drug efficacy. The combination of these functional groups within the pyridine framework suggests that this compound may exhibit multiple modes of action, making it a versatile scaffold for medicinal chemists.

The 3-methylpyridine-4-carboxamide moiety adds another layer of complexity to the molecule, providing a site for further derivatization and optimization. Carboxamide groups are frequently employed in drug design due to their ability to form hydrogen bonds and interact with various biological targets. This structural feature not only enhances the compound's solubility but also allows for the exploration of different pharmacological pathways.

In recent academic literature, researchers have been exploring the potential of pyridine derivatives as scaffolds for developing novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry highlighted the importance of fluorinated pyridines in designing kinase inhibitors. The findings demonstrated that incorporating fluorine atoms could significantly improve the potency and selectivity of these inhibitors against target enzymes. Similarly, another research article discussed the role of methoxy-substituted pyridines in enhancing the bioavailability of small molecule drugs.

Given these findings, 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide (CAS No. 1805066-92-5) represents a promising candidate for further investigation in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutics targeting various diseases. The compound's ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug or used as a lead compound for structure-based drug design.

The synthesis and characterization of this compound have been meticulously carried out by researchers to ensure its purity and stability. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into the compound's chemical properties and potential reactivity.

In addition to its pharmaceutical applications, 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide may also find utility in other areas such as agrochemicals and material science. The presence of fluorinated groups often enhances the chemical stability and environmental persistence of compounds used in these industries. Therefore, this molecule could be explored as a precursor for developing novel agrochemicals or advanced materials with improved performance characteristics.

The future prospects of this compound are promising, with ongoing research aimed at identifying new synthetic routes and exploring its biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to grow, compounds like 6-(Difluoromethyl)-2-methoxy-3-methylpyridine-4-carboxamide (CAS No. 1805066-92-5) will play a crucial role in shaping the next generation of therapeutics.